Cas no 286013-18-1 (Dimethyl Sulfate-13C2)
Dimethyl Sulfate-13C2 structure
Product Name:Dimethyl Sulfate-13C2
CAS No:286013-18-1
MF:C2H6O4S
MW:128.116949558258
CID:248579
Update Time:2025-04-19
Dimethyl Sulfate-13C2 Chemical and Physical Properties
Names and Identifiers
-
- Methanol-13C, sulfate(2:1) (9CI)
- DIMETHYL SULFATE, [13C2]
- Dimethyl sulfate-13C2
- Dimethyl Sulfate-13C2
-
- Inchi: 1S/C2H6O4S/c1-5-7(3,4)6-2/h1-2H3/i1+1,2+1
- InChI Key: VAYGXNSJCAHWJZ-ZDOIIHCHSA-N
- SMILES: S(=O)(=O)(O[13CH3])O[13CH3]
Computed Properties
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.3
Experimental Properties
- Color/Form: Liquid
- Density: 1.355 g/mL at 25 °C
- Melting Point: −32 °C(lit.)
- Boiling Point: 188 °C(lit.)
- Flash Point: 182 °F
- Refractive Index: n20/D 1.3865(lit.)
- Solubility: Not determined
Dimethyl Sulfate-13C2 Security Information
- Hazardous Material transportation number:UN 1595 6.1/PG 1
- WGK Germany:3
- Hazard Category Code: 45-25-26-34-43-68
- Safety Instruction: 53-45
-
Hazardous Material Identification:
- Risk Phrases:45-25-26-34-43-68
Dimethyl Sulfate-13C2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M286013-25mg |
Dimethyl Sulfate-13C2 |
286013-18-1 | 25mg |
$81.00 | 2023-05-18 | ||
| TRC | M286013-50mg |
Dimethyl Sulfate-13C2 |
286013-18-1 | 50mg |
$144.00 | 2023-05-18 | ||
| TRC | M286013-100mg |
Dimethyl Sulfate-13C2 |
286013-18-1 | 100mg |
$236.00 | 2023-05-18 |
Dimethyl Sulfate-13C2 Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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